Cas no 1343082-83-6 (N-Methoxy-N,4-dimethylthiazole-5-carboxamide)

• Product Name: N-Methoxy-N,4-dimethylthiazole-5-carboxamide
• CAS No: 1343082-83-6
• MF: C₇H₁₀N₂O₂S
• MW: 186.231500148773
• CID: 5048511
• Update Time: 2025-10-31

N-Methoxy-N,4-dimethylthiazole-5-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methoxy-N,4-dimethylthiazole-5-carboxamide
• N-methoxy-N,4-dimethyl-1,3-thiazole-5-carboxamide
• N-Methoxy-N,4-dimethylthiazole-5-carboxamide

• Inchi： 1S/C7H10N2O2S/c1-5-6(12-4-8-5)7(10)9(2)11-3/h4H,1-3H3
• InChI Key： MCFAKKVVUDMNJQ-UHFFFAOYSA-N
• SMILES： S1C=NC(C)=C1C(N(C)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 177
• XLogP3: 1.2
• Topological Polar Surface Area: 70.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-Methoxy-N,4-dimethylthiazole-5-carboxamide

Recent Advances in the Study of N-Methoxy-N,4-dimethylthiazole-5-carboxamide (CAS: 1343082-83-6)

N-Methoxy-N,4-dimethylthiazole-5-carboxamide (CAS: 1343082-83-6) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This heterocyclic amide derivative, characterized by its unique thiazole core and methoxy-dimethyl substitution pattern, has shown promising potential in various therapeutic applications. Recent studies have focused on its synthesis, mechanistic investigations, and biological activities, positioning it as a valuable scaffold for drug discovery.

The compound's chemical structure, featuring a thiazole ring substituted with a methoxy group and two methyl groups, confers distinct physicochemical properties that influence its pharmacokinetic and pharmacodynamic profiles. Researchers have explored its role as a modulator of key biological pathways, particularly in the context of inflammation and oncology. The presence of the carboxamide moiety enhances its ability to interact with biological targets, making it a versatile candidate for further optimization.

Recent synthetic methodologies for N-Methoxy-N,4-dimethylthiazole-5-carboxamide have been refined to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) detailed a novel one-pot synthesis approach that significantly reduces reaction time and byproduct formation. This advancement is critical for scaling up production and facilitating further preclinical evaluations. The study also highlighted the compound's stability under physiological conditions, a key factor for its potential as a therapeutic agent.

In terms of biological activity, N-Methoxy-N,4-dimethylthiazole-5-carboxamide has demonstrated notable efficacy in modulating inflammatory responses. A 2023 study in Bioorganic & Medicinal Chemistry Letters reported its inhibitory effects on NF-κB signaling, a pathway central to inflammation and immune regulation. The compound exhibited dose-dependent suppression of pro-inflammatory cytokines in vitro, suggesting its potential as an anti-inflammatory agent. These findings are particularly relevant for diseases such as rheumatoid arthritis and inflammatory bowel disease.

Oncology research has also identified N-Methoxy-N,4-dimethylthiazole-5-carboxamide as a promising candidate. Preliminary data from a 2024 study in Cancer Research indicated that the compound selectively targets cancer cell lines with minimal toxicity to normal cells. Mechanistic studies revealed its ability to induce apoptosis via mitochondrial dysfunction and ROS generation. These insights open new avenues for developing targeted therapies, especially for cancers resistant to conventional treatments.

Despite these advancements, challenges remain in optimizing the compound's bioavailability and target specificity. Current research efforts are focused on structural modifications to enhance its drug-like properties. Collaborative projects between academic institutions and pharmaceutical companies are underway to explore its full therapeutic potential. The compound's unique chemical features and broad biological activity make it a compelling subject for future investigations.

In conclusion, N-Methoxy-N,4-dimethylthiazole-5-carboxamide (CAS: 1343082-83-6) represents a significant advancement in chemical biology, with applications spanning inflammation and oncology. Continued research is essential to translate these findings into clinically viable therapies. The compound's versatility and efficacy underscore its potential to address unmet medical needs, making it a focal point for ongoing and future studies in the field.